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Compound of Interest

Compound Name: Fak-IN-14

Cat. No.: B12378802

Audience: Researchers, scientists, and drug development professionals.

Introduction

Fak-IN-14 is a potent and highly selective inhibitor of Focal Adhesion Kinase (FAK), a non-
receptor tyrosine kinase that plays a crucial role in cell adhesion, migration, proliferation, and
survival.[1][2] With an IC50 value of 0.2438 nM, Fak-IN-14 is a valuable tool for studying FAK-
mediated signaling pathways and for potential therapeutic development in oncology.[1][2]
Proper preparation of a stable, concentrated stock solution is the first critical step for ensuring
reproducibility and accuracy in downstream experiments. This document provides a detailed
protocol for the preparation, handling, and storage of Fak-IN-14 stock solutions using Dimethyl
Sulfoxide (DMSO) as the solvent.

Physicochemical Data and Storage
Recommendations

All quantitative data for Fak-IN-14 is summarized in the table below for easy reference.
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Parameter Value Reference
Molecular Formula C21H24BrN70S [1]
Molecular Weight 502.43 g/mol [11[2][3]
CAS Number 2766666-22-0 [1]
Appearance White to off-white solid [1112]
Solubility in DMSO Up to 25 mg/mL (approx. 49.76 (4]

mM)
Powder Storage -20°C for up to 3 years [11[3]

] -80°C for up to 6 months;
Stock Solution Storage [11[2]
-20°C for up to 1 month

FAK Signaling Pathway

The diagram below illustrates a simplified representation of the Focal Adhesion Kinase (FAK)
signaling pathway, which is inhibited by Fak-IN-14.
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Caption: Simplified FAK signaling pathway inhibited by Fak-IN-14.

Experimental Protocol: Stock Solution Preparation

This protocol details the steps to prepare a 10 mM stock solution of Fak-IN-14 in DMSO.

Materials and Equipment

Fak-IN-14 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2.0 mL, sterile, amber or wrapped in foil)

Analytical balance

Vortex mixer
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» Bath sonicator
» Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Preparation Workflow

The following diagram outlines the workflow for preparing the Fak-IN-14 stock solution.
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Caption: Workflow for preparing Fak-IN-14 stock solution.

Step-by-Step Procedure
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Important: Fak-IN-14 is hygroscopic. Use newly opened or properly stored anhydrous DMSO to
ensure maximum solubility.[1][4]

o Equilibrate: Allow the vial of Fak-IN-14 powder to equilibrate to room temperature before
opening to prevent condensation.

» Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the
desired amount of Fak-IN-14 powder. For example, weigh 1 mg of the compound.

o Calculation of Solvent Volume: Use the following formula to calculate the volume of DMSO
required to achieve the desired stock concentration:

Volume (pL) = (Mass (mg) / Molecular Weight ( g/mol )) * (1 / Concentration (mM)) *
1,000,000

Example for a 10 mM stock solution with 1 mg of Fak-IN-14: Volume (uL) = (1 mg / 502.43
g/mol ) * (1 /10 mM) * 1,000,000 = 199.03 pL

The table below provides pre-calculated volumes of DMSO for common stock
concentrations.

Volume of DMSO Volume of DMSO Volume of DMSO
Mass of Fak-IN-14

for 1 mM Stock for 5 mM Stock for 10 mM Stock
1 mg 1990.3 uL 398.1 pL 199.0 pL
5mg 9951.6 pL 1990.3 uL 995.2 pL
10 mg 19903.3 pL 3980.7 pL 1990.3 uL

¢ Dissolution: Add the calculated volume of DMSO to the microcentrifuge tube containing the
Fak-IN-14 powder.

¢ Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes.

» Sonication: If the solution is not clear, place it in a bath sonicator for 5-10 minutes to aid
dissolution.[3] Visually inspect the solution against a light source to ensure no solid particles
remain.
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» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can lead to
degradation, aliquot the stock solution into smaller, single-use volumes in sterile, light-
protected (amber or foil-wrapped) microcentrifuge tubes.[1]

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1][2]

Quality Control and Best Practices

 Visual Inspection: Always ensure the solution is clear and free of precipitates before use. If
precipitates are observed after thawing, gently warm the tube to 37°C and vortex or sonicate
briefly.

» Avoid Freeze-Thaw Cycles: Aliquoting is critical for maintaining the stability and activity of the
compound.

e Solvent Purity: The use of high-purity, anhydrous DMSO is essential for achieving the
reported solubility and preventing compound degradation.

e Final Concentration in Media: When diluting the stock solution into aqueous cell culture
media, ensure the final concentration of DMSO does not exceed a level that is toxic to the
cells (typically <0.5%, and often recommended to be <0.1%).[5] It is advisable to perform a
vehicle control experiment to assess the effect of DMSO on the experimental system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocol: Preparation of Fak-IN-14
Stock Solution with DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378802#how-to-prepare-fak-in-14-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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